Cas no 248928-05-4 (4-Chloro-5-ethoxypyrimidin-2-amine)

4-Chloro-5-ethoxypyrimidin-2-amine is a pyrimidine derivative with a chloro and ethoxy substitution pattern, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive chloro group allows for further functionalization, while the ethoxy substituent contributes to its solubility and stability. This compound is particularly useful in the development of nucleoside analogs and heterocyclic compounds, serving as a key building block in medicinal chemistry. Its well-defined structure and purity ensure consistent performance in coupling reactions and other synthetic transformations. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
4-Chloro-5-ethoxypyrimidin-2-amine structure
248928-05-4 structure
Product Name:4-Chloro-5-ethoxypyrimidin-2-amine
CAS No:248928-05-4
MF:C6H8ClN3O
MW:173.600219726563
CID:3166959
PubChem ID:73555045
Update Time:2025-05-28

4-Chloro-5-ethoxypyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • SB55846
    • 248928-05-4
    • 4-Chloro-5-ethoxypyrimidin-2-amine
    • AT14249
    • Inchi: 1S/C6H8ClN3O/c1-2-11-4-3-9-6(8)10-5(4)7/h3H,2H2,1H3,(H2,8,9,10)
    • InChI Key: VNKSLZMHMJOLHG-UHFFFAOYSA-N
    • SMILES: ClC1C(=CN=C(N)N=1)OCC

Computed Properties

  • Exact Mass: 173.0355896Da
  • Monoisotopic Mass: 173.0355896Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61Ų

4-Chloro-5-ethoxypyrimidin-2-amine Pricemore >>

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